8-bromo-7-(2-hydroxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-bromo-7-(2-hydroxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C8H9BrN4O3/c1-12-5-4(6(15)11-8(12)16)13(2-3-14)7(9)10-5/h14H,2-3H2,1H3,(H,11,15,16)
• InChI Key: MXWHVQVRXUBWGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)Br)CCO
• Molecular Formula: C8H9BrN4O3
• Molecular Weight: 289.09 g/mol

Description

Synthesis Analysis

The synthesis of brominated purine derivatives, including compounds similar to 8-bromo-7-(2-hydroxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione, typically involves nucleophilic substitution reactions where bromine atoms are introduced into the purine ring. For instance, compounds can be synthesized by reacting 8-bromo-substituted 3-methyl purine diones with nucleophiles in the presence of a solvent like DMF (Dimethylformamide) (Khaliullin & Shabalina, 2020). The choice of nucleophile and reaction conditions can significantly influence the substitution pattern and the yield of the desired brominated purine derivatives.

Scientific Research Applications

Bromophenols and Nucleoside Base Coupling

Research has identified bromophenols coupled with nucleoside base derivatives from the red alga Rhodomela confervoides, which includes compounds structurally related to the query compound. These compounds, including 7-[3-bromo-2-(2,3-dibromo-4,5-dihydroxybenzyl)-4,5-dihydroxybenzyl]-3,7-dihydro-1H-purine-2,6-dione, exhibit potential biological activity due to their unique structure, suggesting the role of such compounds in natural product chemistry and potential therapeutic applications (Ma et al., 2007).

Unusual Reaction Patterns

A study on the unusual reactions of similar bromo-substituted purine diones with trisamine highlights the complex chemistry of such compounds. The reaction led to unexpected products, demonstrating the compound's potential for unique nucleophilic substitution reactions, which could be exploited in synthetic organic chemistry (Khaliullin & Shabalina, 2020).

Cycloaddition Reactions

The synthesis of triazolylpyrimido[1,2,3-cd]purine-8,10-diones through cycloaddition reactions offers insights into the compound's reactivity and potential for creating novel heterocyclic compounds. This study opens avenues for further research into the synthesis and application of purine derivatives in medicinal chemistry (Šimo et al., 2000).

Ionisation and Methylation Studies

Purine-6,8-diones have been categorized based on their ionization and methylation reactions, providing valuable information on the electronic and structural properties of purine derivatives. This knowledge is crucial for understanding the biological activity and chemical reactivity of such compounds, informing their potential applications in drug design and chemical synthesis (Rahat et al., 1974).